2,2-Dimethyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-boronic Acid

• IUPAC Name: (2,2-dimethyl-3-oxo-4H-1,4-benzoxazin-6-yl)boronic acid
• InChI: InChI=1S/C10H12BNO4/c1-10(2)9(13)12-7-5-6(11(14)15)3-4-8(7)16-10/h3-5,14-15H,1-2H3,(H,12,13)
• InChI Key: YXCLOMVQWARTIR-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC2=C(C=C1)OC(C(=O)N2)(C)C)(O)O
• Molecular Formula: C10H12BNO4
• DSSTOX Substance ID: DTXSID001155868
• Molecular Weight: 221.02 g/mol
• CAS RN: 1613450-45-5

Description

2,2-Dimethyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-boronic acid (DMBX) is a boronic acid derivative with a wide range of applications in the field of synthetic chemistry and biochemistry. It is a versatile compound with a number of unique properties that make it useful for a variety of applications. DMBX is a useful precursor for the synthesis of various heterocycles, including benzimidazoles, indoles, and pyridines. It is also used in the synthesis of dyes, pharmaceuticals, and other organic compounds. Furthermore, DMBX has been used as an inhibitor of enzymes, including protein kinases and proteases, and as a fluorescent probe for the detection of biomolecules.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis and Structure Analysis : Research has explored the synthesis of related compounds like 2,4-dimethyl-7-nitro-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid and their structures using X-ray analysis, highlighting the methods and intricacies involved in creating similar complex molecules (Ilaš et al., 2008).
• Novel Synthesis Methods : Innovative synthesis methods for compounds like 3,4-dihydro-2H-benzo[1,4]oxazines have been developed, demonstrating advancements in chemical synthesis techniques (詹淑婷, 2012).

Biological Activity and Applications

• Biological Assays : Certain derivatives of 2H-benzo[b][1,4]oxazine, like 3-(2-oxo-2H-benzo[b][1,4]oxazin-3-yl)propanoates, have been synthesized and tested for biological activity against bacterial strains and yeast, indicating the potential for these compounds in microbiological studies (Hachama et al., 2013).
• Thromboxane A2 Receptor Antagonists and Prostacyclin Receptor Agonists : Development of 3,4-dihydro-2H-benzo[1,4]oxazine derivatives as dual thromboxane A2 receptor antagonists and prostacyclin receptor agonists has been explored, revealing their potential in anti-thrombotic and cardiovascular treatments (Ohno et al., 2006).

Material Science and Catalysis

• Crosslinked Polyimides : Research into main-chain type polybenzoxazines, which include 3,4-dihydro-2H-benzo[1,3]oxazine derivatives, has shown their use in creating high-performance crosslinked polyimides, suggesting applications in advanced materials science (Zhang et al., 2014).

Mechanism of Action

Target of Action

Similar benzoxazine derivatives have been reported to show affinity towards potassium channels .

Mode of Action

Benzoxazine derivatives have been reported to possess k+ channel opening activity . This suggests that the compound might interact with its targets (potassium channels) by opening them, which could lead to cell membrane hyperpolarization .

Biochemical Pathways

The opening of potassium channels can affect various cellular processes, including the regulation of neuronal excitability and the modulation of cellular responses to changes in the extracellular environment .

Result of Action

The opening of potassium channels and subsequent cell membrane hyperpolarization can lead to a decrease in neuronal excitability . This could potentially result in the observed antiasthmatic, antiepileptic, and antihypertensive effects of similar benzoxazine derivatives .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interaction with its target .